Cas no 88267-81-6 (2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-)

• Product name: 2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
• CAS No: 88267-81-6
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 639286
• PubChem ID: 13111348

2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
• 1-methyl-4-oxoquinazoline-2-carbonitrile
• DTXSID80518577
• 88267-81-6
• 1-Methyl-4-oxo-1,4-dihydroquinazoline-2-carbonitrile

• Inchi： InChI=1S/C10H7N3O/c1-13-8-5-3-2-4-7(8)10(14)12-9(13)6-11/h2-5H,1H3
• InChI Key： GGXRSFLTCIYLDK-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2C(=O)N=C1C#N

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų
• XLogP3: 1